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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B143112 Get Quote

Proper disposal of 3-Hydroxysebacic acid is critical for ensuring laboratory safety and

environmental protection. As a substance classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects, adherence to strict disposal protocols is mandatory for all

researchers, scientists, and drug development professionals.[1] This guide provides essential,

step-by-step instructions for the safe handling and disposal of 3-Hydroxysebacic acid waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure all relevant personnel are familiar with the

chemical's hazards and have access to the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Always wear the following appropriate PPE when

handling 3-Hydroxysebacic acid or its waste:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective, chemical-resistant gloves.

Body Protection: Lab coat or impervious clothing.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid dust and aerosol formation.[1][2]

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b143112?utm_src=pdf-interest
https://www.benchchem.com/product/b143112?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72390.html
https://www.benchchem.com/product/b143112?utm_src=pdf-body
https://www.benchchem.com/product/b143112?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72390.html
https://www.benchchem.com/pdf/Proper_Disposal_of_Cyclohex_2_ene_1_carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The disposal of 3-Hydroxysebacic acid must comply with all local, regional, and national

hazardous waste regulations.[3] It should be treated as hazardous chemical waste.

1. Waste Identification and Segregation:

Designate a specific waste stream for 3-Hydroxysebacic acid.

Do not mix 3-Hydroxysebacic acid waste with other chemical waste streams unless

compatibility has been confirmed.[2] It is incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Keep solid and liquid waste in separate, designated containers.

2. Waste Container Management:

Selection: Use a container made of a material compatible with carboxylic acids, such as

high-density polyethylene (HDPE).[2] The container must be in good condition with a secure,

leak-proof lid.[2]

Filling: Fill the waste container to no more than 80-90% of its capacity to prevent spills and

allow for vapor expansion.[2]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[2][4]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[2]

Specify the full chemical name: "3-Hydroxysebacic acid".[2]

List the associated hazards: "Harmful," "Aquatic Toxicity".[1]

Include the accumulation start date on the label.[2]

4. Storage:
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Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.[2]

Ensure the storage area has secondary containment to manage potential leaks.[4][5]

Segregate the container from incompatible materials.[1][4]

5. Final Disposal:

3-Hydroxysebacic acid waste must be disposed of through an approved and licensed

waste disposal company.[1][3][6]

Provide the disposal company with a copy of the chemical's Safety Data Sheet (SDS).[2]

Never dispose of 3-Hydroxysebacic acid down the drain or in the regular trash.[1][3] This is

crucial due to its high toxicity to aquatic life.[1]

6. Disposal of Empty Containers:

A container that held 3-Hydroxysebacic acid must be managed as hazardous waste.

Thoroughly empty the container. The first rinse with a suitable solvent (e.g., water or another

solvent in which the acid is soluble) must be collected and disposed of as hazardous waste.

[4]

After thorough rinsing, obliterate or deface the original label on the container before

disposing of it as non-hazardous waste or recycling, in accordance with institutional policies.

[5][7]

7. Accidental Spill or Release:

In case of a spill, evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Wearing full PPE, prevent the spill from spreading or entering drains and water courses.[1]
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For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite, universal

binders).[1] For solid spills, sweep up carefully to avoid creating dust.

Collect the spilled material and contaminated absorbent into a designated hazardous waste

container for disposal.[1]

Data Presentation: 3-Hydroxysebacic Acid
Properties
The following table summarizes key data for 3-Hydroxysebacic acid relevant to safety and

handling.

Property Data Reference

CAS Number 73141-46-5 [1]

Molecular Formula C10H18O5 [1]

Molecular Weight 218.25 g/mol [1]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxysebacic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

